Cas no 1467068-16-1 (1-amino-5-(3-bromophenyl)pentan-2-ol)

• Product Name: 1-amino-5-(3-bromophenyl)pentan-2-ol
• CAS No: 1467068-16-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5906764
• PubChem ID: 112478215
• Update Time: 2025-05-21

1-amino-5-(3-bromophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-(3-bromophenyl)pentan-2-ol
• 1467068-16-1
• EN300-1937120

• Inchi： 1S/C11H16BrNO/c12-10-5-1-3-9(7-10)4-2-6-11(14)8-13/h1,3,5,7,11,14H,2,4,6,8,13H2
• InChI Key： DVIBPMFPSCACEB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCC(CN)O

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-5-(3-bromophenyl)pentan-2-ol

1-Amino-5-(3-Bromophenyl)Pentan-2-Ol: A Comprehensive Overview

The compound with CAS No 1467068-16-1, commonly referred to as 1-amino-5-(3-bromophenyl)pentan-2-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group (-NH2), a hydroxyl group (-OH), and a brominated aromatic ring. These features make it a versatile building block for various applications.

1-amino-5-(3-bromophenyl)pentan-2-ol is synthesized through a series of carefully designed multi-step reactions. The synthesis typically involves the bromination of a phenol derivative, followed by alkylation or coupling reactions to introduce the amino and hydroxyl functionalities. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound.

The structural diversity of 1-amino-5-(3-bromophenyl)pentan-2-ol makes it an attractive candidate for various applications. In the pharmaceutical industry, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Its amino group facilitates the formation of peptide bonds, while the hydroxyl group can be modified to introduce additional functional groups. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and neuroprotective drugs.

In materials science, 1-amino-5-(3-bromophenyl)pentan-2-ol has been explored as a monomer for synthesizing polymeric materials with tailored properties. The bromine atom in the aromatic ring can act as a reactive site for polymerization reactions, enabling the creation of high-performance polymers with applications in electronics and optoelectronics. Researchers have also investigated its use in self-healing materials, where its unique reactivity contributes to the material's ability to repair itself under certain conditions.

From an environmental perspective, 1-amino-5-(3-bromophenyl)pentan-2-ol has been studied for its role in bioremediation processes. Its hydroxyl group facilitates interactions with microbial enzymes, making it a potential candidate for degrading recalcitrant pollutants in contaminated environments. Recent breakthroughs in enzymatic catalysis have further enhanced its efficiency in such applications.

In conclusion, 1-amino-5-(3-bromophenyl)pentan-2-ol (CAS No 1467068-16-1) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.